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Compound of Interest

Compound Name: Isopaucifloral F

Cat. No.: B15545119 Get Quote

Abstract
Isopaucifloral F is a polyphenolic natural product belonging to the resveratrol oligomer family.

These compounds have garnered significant interest within the scientific community due to the

diverse biological activities exhibited by this class of molecules, including potential anti-cancer,

anti-HIV, antioxidant, anti-fungal, and anti-inflammatory properties. This technical guide

provides a comprehensive overview of the current knowledge on Isopaucifloral F, including its

physicochemical properties, synthetic methodologies, and biological evaluation. The

information presented herein is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals engaged in the study of natural products and

their therapeutic potential.

Physicochemical Properties
Isopaucifloral F is an indanone-based compound derived from resveratrol. Its fundamental

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₂₁H₁₆O₆ PubChem

Molecular Weight 364.3 g/mol PubChem

IUPAC Name

(2R,3R)-2-(3,5-

dihydroxyphenyl)-4,6-

dihydroxy-3-(4-

hydroxyphenyl)-2,3-

dihydroinden-1-one

PubChem

Synthesis and Experimental Protocols
The total synthesis of (±)-Isopaucifloral F has been achieved through a multi-step process. A

concise and effective synthetic strategy has been reported, starting from commercially

available 3,5-dimethoxybenzoic acid.[1] The key transformations in this synthetic route include

Nazarov cyclization, Ramberg-Bäcklund olefination, and Friedel-Crafts alkylation.[1][2]

A notable total synthesis was reported by Snyder and coworkers in 2007.[3] Their approach

involved the acid-promoted cyclization of a diaryl alcohol to form the cyclopentane core. The

strategic use of different acids and trapping agents allowed for the divergent synthesis of

several resveratrol oligomers, including Isopaucifloral F.

While a detailed, step-by-step protocol is best sourced from the primary literature, the overall

synthetic workflow can be conceptualized as follows:
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Figure 1. Conceptual workflow for the total synthesis of (±)-Isopaucifloral F.

Biological Activity and Quantitative Data
Isopaucifloral F, as a member of the resveratrol oligomer family, has been investigated for its

potential biological activities. However, it is crucial to note that the racemic mixture of (±)-
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Isopaucifloral F was evaluated in the National Cancer Institute's 60-cell line screen and was

found to exhibit no appreciable biological activity.

Assay Cell Lines Result

NCI-60 Human Tumor Cell

Line Screen

60 different human cancer cell

lines

No appreciable biological

activity

This finding underscores the importance of stereochemistry in the biological activity of natural

products and suggests that the individual enantiomers of Isopaucifloral F may possess

different activities. Further research is warranted to isolate or synthesize the pure enantiomers

and evaluate their biological profiles independently.

Potential Signaling Pathways
Direct experimental evidence elucidating the specific signaling pathways modulated by

Isopaucifloral F is currently lacking. However, based on the known mechanisms of action of its

parent compound, resveratrol, and other resveratrol oligomers, it is plausible that

Isopaucifloral F could interact with similar cellular signaling cascades.

Resveratrol and its derivatives are known to affect a multitude of signaling pathways involved in

cell proliferation, apoptosis, and inflammation.[4][5][6] These include, but are not limited to, the

MAPK, NF-κB, and PI3K/Akt pathways. The modulation of these pathways often leads to

downstream effects on cell cycle regulation and apoptosis.

Below is a generalized diagram of a signaling pathway that is frequently modulated by

resveratrol and its oligomers, which may serve as a starting point for investigating the

mechanism of action of Isopaucifloral F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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